Cas no 2172251-21-5 (3-bromo-1-methyl-1H-indole-6-sulfonamide)

• Product Name: 3-bromo-1-methyl-1H-indole-6-sulfonamide
• CAS No: 2172251-21-5
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 6183045
• PubChem ID: 165587650
• Update Time: 2025-06-14

3-bromo-1-methyl-1H-indole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-indole-6-sulfonamide
• 2172251-21-5
• EN300-1617454

• Inchi： 1S/C9H9BrN2O2S/c1-12-5-8(10)7-3-2-6(4-9(7)12)15(11,13)14/h2-5H,1H3,(H2,11,13,14)
• InChI Key： XVPRDCIHQASNNV-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C=C(C=CC=21)S(N)(=O)=O

Computed Properties

• Exact Mass: 287.95681g/mol
• Monoisotopic Mass: 287.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-bromo-1-methyl-1H-indole-6-sulfonamide

Comprehensive Overview of 3-bromo-1-methyl-1H-indole-6-sulfonamide (CAS No. 2172251-21-5)

3-bromo-1-methyl-1H-indole-6-sulfonamide (CAS No. 2172251-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, which includes a bromine substitution at the 3-position and a sulfonamide group at the 6-position. The compound's methyl group at the 1-position further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for indole-based compounds has surged due to their widespread applications in drug discovery and material science. Researchers are particularly interested in 3-bromo-1-methyl-1H-indole-6-sulfonamide for its potential role in developing kinase inhibitors and antimicrobial agents. Its structural features align with current trends in targeted therapy, a hot topic in oncology and infectious disease research. The compound's sulfonamide moiety is also a key focus, as it is commonly found in FDA-approved drugs for treating conditions like diabetes and hypertension.

The synthesis of 3-bromo-1-methyl-1H-indole-6-sulfonamide involves multi-step organic reactions, including electrophilic aromatic substitution and sulfonylation. Its CAS number 2172251-21-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, which are critical for research reproducibility.

From an industrial perspective, 3-bromo-1-methyl-1H-indole-6-sulfonamide is often discussed alongside high-value intermediates and custom synthesis services. Companies specializing in contract research organizations (CROs) frequently list this compound in their portfolios, catering to clients exploring structure-activity relationships (SAR). Its relevance to green chemistry initiatives is another trending angle, as researchers seek eco-friendly synthetic routes to reduce waste and energy consumption.

In the context of AI-driven drug discovery, 3-bromo-1-methyl-1H-indole-6-sulfonamide has been flagged in computational screenings for its drug-like properties, such as favorable lipophilicity and molecular weight. These attributes align with Lipinski's Rule of Five, a benchmark in preclinical development. Online forums and scientific communities often query its supplier availability, price trends, and handling precautions, reflecting practical concerns among end-users.

Environmental and safety profiles of CAS 2172251-21-5 are rigorously evaluated under REACH and GHS guidelines. While not classified as hazardous, proper laboratory practices are recommended when handling this compound. Its storage conditions (typically 2-8°C under inert atmosphere) and shelf life are frequently searched topics, underscoring the need for precise technical documentation.

Looking ahead, 3-bromo-1-methyl-1H-indole-6-sulfonamide is poised to remain a compound of interest due to its versatility in medicinal chemistry and material science. Emerging studies on heterocyclic scaffolds and bioisosteres further highlight its potential. As the scientific community continues to explore structure-based drug design, this compound's role in hit-to-lead optimization workflows is expected to grow, solidifying its position in modern research pipelines.